Cas no 943026-40-2 (3-chloro-6,7-dihydro-1,4dioxino2,3-cpyridazine)

• Product Name: 3-chloro-6,7-dihydro-1,4dioxino2,3-cpyridazine
• CAS No: 943026-40-2
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD09907908
• CID: 1033005
• PubChem ID: 55267440
• Update Time: 2025-05-21

3-chloro-6,7-dihydro-1,4dioxino2,3-cpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6,7-dihydro-[1,4]dioxino[2,3-c]pyridazine
• 3-CHLORO-6,7-DIHYDRO[1,4]DIOXINO[2,3-C]PYRIDAZINE
• [1,4]Dioxino[2,3-c]pyridazine, 3-chloro-6,7-dihydro-
• PVPVPUGHBYWWMK-UHFFFAOYSA-N
• FCH876162
• 6106AC
• AK120122
• AX8245538
• 3-CHLORO-6H,7H-[1,4]DIOXINO[2,3-C]PYRIDAZINE
• 3-Chloro-6,7-dihydro[1,4]dioxino[2,3-c]pyridazine (ACI)
• AKOS006313349
• DB-357020
• F2147-2971
• AS-50122
• SCHEMBL634208
• O10985
• CS-0046209
• 943026-40-2
• DTXSID30717194
• 3-chloro-6,7-dihydro-1,4dioxino2,3-cpyridazine

• MDL： MFCD09907908
• Inchi： 1S/C6H5ClN2O2/c7-5-3-4-6(9-8-5)11-2-1-10-4/h3H,1-2H2
• InChI Key： PVPVPUGHBYWWMK-UHFFFAOYSA-N
• SMILES： ClC1C=C2C(OCCO2)=NN=1

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2
• XLogP3: 0.9

Additional information on 3-chloro-6,7-dihydro-1,4dioxino2,3-cpyridazine

Introduction to 3-chloro-6,7-dihydro-1,4-dioxino2,3-cpyridazine (CAS No. 943026-40-2) in Modern Chemical Research

3-chloro-6,7-dihydro-1,4-dioxino2,3-cpyridazine (CAS No. 943026-40-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the dioxino-cpyridazine class, a subset of nitrogen-containing heterocycles that have been extensively studied for their pharmacological properties. The presence of both chloro and dioxino substituents in its molecular framework suggests a high degree of reactivity, making it a valuable scaffold for drug discovery and development.

The dioxino-cpyridazine core structure of this compound is particularly intriguing because it combines the electron-withdrawing effects of the dioxino group with the electron-donating properties of the cpyridazine ring. This balance of electronic characteristics can influence the compound's interaction with biological targets, such as enzymes and receptors. In recent years, there has been a surge in research focused on designing novel heterocyclic compounds with optimized pharmacokinetic profiles and minimal side effects. 3-chloro-6,7-dihydro-1,4-dioxino2,3-cpyridazine represents a promising candidate in this context.

One of the most compelling aspects of 3-chloro-6,7-dihydro-1,4-dioxino2,3-cpyridazine is its potential as a lead compound for the development of new therapeutic agents. Studies have shown that derivatives of this compound exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The chloro substituent on the dioxino ring enhances its reactivity towards various functional groups, allowing for further chemical modification to tailor its biological efficacy. This flexibility makes it an attractive molecule for medicinal chemists seeking to develop novel drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 3-chloro-6,7-dihydro-1,4-dioxino2,3-cpyridazine with greater accuracy than ever before. These computational studies have identified key interactions between this compound and target proteins, providing insights into how it might modulate biological pathways. For instance, one study demonstrated that 3-chloro-6,7-dihydro-1,4-dioxino2,3-cpyridazine can inhibit the activity of certain kinases by binding to their active sites. This finding opens up new avenues for developing kinase inhibitors for therapeutic purposes.

The synthesis of 3-chloro-6,7-dihydro-1,4-dioxino2,3-cpyridazine (CAS No. 943026-40-2) has been optimized through various synthetic routes to ensure high yield and purity. One common approach involves the condensation of appropriately substituted pyridazines with dioxine derivatives under controlled conditions. The chlorination step is particularly critical and is typically carried out using chlorinating agents such as phosphorus oxychloride (POCl₃). Recent improvements in synthetic methodologies have allowed for greener and more efficient synthesis methods, reducing waste and minimizing environmental impact.

In addition to its pharmacological potential, 3-chloro-6,7-dihydro-1 ,4 -dioxino 2 , 3 -cpyridazine has found applications in material science due to its unique electronic properties. The conjugated system formed by the dioxino and cpyridazine rings contributes to its ability to absorb light across a broad spectrum range , making it suitable for use in organic electronics . Researchers are exploring its use in organic light-emitting diodes (OLEDs) , photovoltaic cells , and other optoelectronic devices . These applications highlight the versatility of this compound beyond traditional pharmaceuticals.

The future prospects for 3-chloro -6 , 7 -dihydro -1 , 4 -dioxino 2 , 3 -cpyridazine are promising . Ongoing research aims to uncover new biological activities optimize synthetic routes and explore novel applications in drug discovery materials science and beyond . As our understanding of chemical biology continues to evolve compounds like this one will play an increasingly important role in addressing global health challenges improving quality of life and driving innovation across multiple scientific disciplines.